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Compound of Interest

Compound Name: trans-Carboxy Glimepiride

Cat. No.: B029101 Get Quote

Introduction

Glimepiride is a third-generation sulfonylurea oral hypoglycemic agent used for the

management of type 2 diabetes mellitus.[1][2] It primarily acts by stimulating insulin release

from pancreatic β-cells and is known to have extra-pancreatic effects, such as enhancing

peripheral insulin sensitivity.[3][4] Following administration, glimepiride is completely

metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C9.[1][5][6] The

metabolism occurs in a two-step process: an initial oxidation to an active metabolite, hydroxy

glimepiride (M1), followed by further oxidation by cytosolic enzymes to the inactive metabolite,

trans-Carboxy Glimepiride (M2).[1][2][5][7]

Given that drug metabolism and clearance are critical parameters in pharmacology and

toxicology, accurate quantification of both the parent drug and its metabolites is essential.

trans-Carboxy Glimepiride, as the final inactive metabolite, serves as a crucial biomarker for

assessing the metabolic pathway, pharmacokinetic profiling, and bioequivalence studies of

glimepiride. The use of a certified trans-Carboxy Glimepiride analytical standard ensures the

accuracy, precision, and reliability of bioanalytical methods.

Applications

Pharmacokinetic (PK) Studies: To accurately determine the metabolic fate and excretion

profile of glimepiride.
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Therapeutic Drug Monitoring (TDM): For comprehensive monitoring of glimepiride

metabolism in patients.

Bioequivalence Studies: As a key analyte in comparing generic formulations of glimepiride to

the innovator product.

Metabolite Identification: As a reference standard to confirm the identity of metabolite M2 in

various biological matrices.

In Vitro Metabolism Studies: To investigate the kinetics of glimepiride metabolism by liver

enzymes.

Physicochemical Properties of trans-Carboxy Glimepiride

Property Value

Chemical Name

trans-4-[[[[4-[2-[[(3-ethyl-2,5-dihydro-4-methyl-2-

oxo-1H-pyrrol-1-

yl)carbonyl]amino]ethyl]phenyl]sulfonyl]amino]ca

rbonyl]amino]-cyclohexanecarboxylic acid

CAS Number 127554-90-9[8][9]

Molecular Formula C₂₄H₃₂N₄O₇S[8][9][10]

Molecular Weight 520.6 g/mol [9][10]

Appearance Solid[10]

Solubility
Slightly soluble in DMSO (with sonication),

soluble in heated Ethyl Acetate[10]

Storage -20°C[10]

Protocol: Simultaneous Quantification of
Glimepiride and its Metabolites (M1 and M2) in
Human Plasma using LC-MS/MS
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To establish a validated method for the simultaneous determination and quantification of

glimepiride, hydroxy glimepiride (M1), and trans-Carboxy Glimepiride (M2) in human plasma

using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with trans-Carboxy
Glimepiride as a certified reference standard.

2. Materials and Reagents

Analytical Standards: Glimepiride, Hydroxy Glimepiride (M1), trans-Carboxy Glimepiride
(M2)

Internal Standard (IS): Deuterated Glimepiride or a suitable structural analog

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid (LC-MS grade)

Reagents: Ammonium Acetate (LC-MS grade), Ultrapure Water

Biological Matrix: Drug-free human plasma (K₂EDTA as anticoagulant)

3. Equipment

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

Analytical Column: Reversed-phase C18 or CN column (e.g., 50 x 2.1 mm, 1.8 µm)

Microcentrifuge

Vortex mixer

Calibrated pipettes

4. Glimepiride Metabolic Pathway

The metabolic conversion of Glimepiride to its primary metabolites is a critical pathway in its

clearance.
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Figure 1. Metabolic pathway of Glimepiride.

5. Experimental Workflow

The following workflow outlines the major steps from sample receipt to final data analysis.
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Figure 2. Bioanalytical workflow for metabolite quantification.
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6. Standard Solution Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve each standard (Glimepiride, M1,

M2) and the Internal Standard in methanol to prepare individual stock solutions.

Working Solutions: Prepare serial dilutions of the stock solutions using a mixture of

acetonitrile and water (50:50, v/v) to create calibration curve standards and quality control

(QC) samples.

7. Sample Preparation Protocol

Pipette 100 µL of human plasma into a microcentrifuge tube.

Add 10 µL of the appropriate working standard or QC solution (or diluent for blank samples).

Add 10 µL of the Internal Standard working solution to all samples except the blank matrix.

Vortex briefly to mix.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to an HPLC vial for analysis.

8. LC-MS/MS Instrumental Conditions

The following parameters provide a starting point and should be optimized for the specific

instrument used.
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Parameter Recommended Setting

Column Reversed-phase CN, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 10 mM Ammonium Acetate in Water

Mobile Phase B Acetonitrile

Flow Rate 0.4 mL/min

Gradient
30% B to 90% B over 3 min, hold 1 min, re-

equilibrate

Injection Volume 5 µL

Column Temperature 40°C

Ionization Mode Electrospray Ionization (ESI), Positive

Source Temp. 500°C

MRM Transitions See Table below

Optimized MRM Transitions (Hypothetical)

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Glimepiride 491.2 352.1 15

Hydroxy Glimepiride

(M1)
507.2 368.1 18

trans-Carboxy

Glimepiride (M2)
521.2 152.1 25

Internal Standard 496.2 (d5-Glimepiride) 357.1 15

9. Method Validation Summary

The method should be validated according to regulatory guidelines (e.g., FDA Bioanalytical

Method Validation).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Acceptance Criteria Example Result

Linearity (r²) ≥ 0.99 0.998

Range 0.5 - 500 ng/mL 0.5 - 500 ng/mL

Limit of Quantification (LOQ) S/N ≥ 10 0.5 ng/mL

Intra-day Precision (%RSD) ≤ 15% (≤ 20% at LOQ) < 8%

Inter-day Precision (%RSD) ≤ 15% (≤ 20% at LOQ) < 10%

Accuracy (% Recovery) 85 - 115% (80 - 120% at LOQ) 96 - 104%

Matrix Effect CV ≤ 15% < 7%

Recovery Consistent and reproducible > 85%

10. Glimepiride Signaling Pathway

Glimepiride exerts its primary effect on pancreatic β-cells by modulating ion channel activity,

leading to insulin secretion.
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Figure 3. Mechanism of action of Glimepiride on insulin secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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